Cas no 1698258-78-4 (Hexane, 3-(bromomethyl)-1-propoxy-)

• Product Name: Hexane, 3-(bromomethyl)-1-propoxy-
• CAS No: 1698258-78-4
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 5283439
• Update Time: 2025-07-09

Hexane, 3-(bromomethyl)-1-propoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-(bromomethyl)-1-propoxy-

• Inchi： 1S/C10H21BrO/c1-3-5-10(9-11)6-8-12-7-4-2/h10H,3-9H2,1-2H3
• InChI Key： ZYVAEBNRDZDNMG-UHFFFAOYSA-N
• SMILES： C(OCCC)CC(CBr)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Hexane, 3-(bromomethyl)-1-propoxy-

Hexane, 3-(bromomethyl)-1-propoxy-

Hexane, 3-(bromomethyl)-1-propoxy-, also known by its CAS number 1698258-78-4, is a chemical compound with the molecular formula C₉H₁₇BrO. This compound belongs to the class of ethers and is characterized by its unique structure, which includes a hexane backbone with a bromomethyl group and a propoxy substituent. The compound's structure plays a significant role in its chemical reactivity and potential applications.

The synthesis of Hexane, 3-(bromomethyl)-1-propoxy- typically involves multi-step organic reactions. One common approach is the alkylation of bromomethyl groups onto a propoxy-substituted hexane derivative. This process often requires precise control over reaction conditions, including temperature and solvent selection, to ensure high yields and purity. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

Hexane, 3-(bromomethyl)-1-propoxy- exhibits interesting physical properties. It has a boiling point of approximately 95°C at standard pressure and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various organic synthesis reactions, particularly those requiring polar aprotic solvents or reactive intermediates.

In terms of applications, Hexane, 3-(bromomethyl)-1-propoxy- has found utility in the pharmaceutical industry as an intermediate in the synthesis of complex molecules. Its bromomethyl group serves as an electrophilic center, enabling nucleophilic substitutions with amines, alcohols, or thiols to form diverse products. For instance, recent studies have explored its use in the construction of bioactive compounds targeting cancer and inflammatory diseases.

The compound's propoxy group also contributes to its versatility. It can act as a leaving group under certain reaction conditions, facilitating elimination or substitution reactions. This dual functionality makes Hexane, 3-(bromomethyl)-1-propoxy- a valuable building block in medicinal chemistry and materials science.

In addition to its synthetic applications, Hexane, 3-(bromomethyl)-1-propoxy- has been studied for its potential in polymer chemistry. Researchers have investigated its ability to participate in ring-opening polymerizations with epoxides and cyclic esters, leading to the formation of novel polymeric materials with tailored properties. These materials show promise in applications such as drug delivery systems and biodegradable packaging.

The environmental impact of Hexane, 3-(bromomethyl)-1-propoxy- has also been a topic of recent research. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with microbial communities capable of metabolizing it into less harmful byproducts. However, further research is needed to fully understand its ecological fate and potential risks to aquatic ecosystems.

In conclusion, CAS No. 1698258-78-4, or Hexane, 3-(bromomethyl)-1-propoxy-, is a versatile compound with significant potential across multiple fields. Its unique structure enables diverse chemical transformations, making it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and application development continue, this compound is poised to play an increasingly important role in modern chemistry.